Cas no 89549-69-9 (5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)-)

5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)- structure
89549-69-9 structure
Product Name:5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)-
CAS No:89549-69-9
MF:C18H14N4O
MW:302.329963207245
CID:596850
PubChem ID:13226035
Update Time:2025-04-19

5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)-
    • 4-anilino-6-(4-methoxyphenyl)pyrimidine-5-carbonitrile
    • DTXSID80530037
    • 4-(4-METHOXYPHENYL)-6-(PHENYLAMINO)PYRIMIDINE-5-CARBONITRILE
    • 89549-69-9
    • Inchi: 1S/C18H14N4O/c1-23-15-9-7-13(8-10-15)17-16(11-19)18(21-12-20-17)22-14-5-3-2-4-6-14/h2-10,12H,1H3,(H,20,21,22)
    • InChI Key: VZXGKYDILZVLFK-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1C(C#N)=C(N=CN=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 302.11676108g/mol
  • Monoisotopic Mass: 302.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 70.8Ų
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent